Cas no 2171587-56-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid
• CAS No: 2171587-56-5
• MF: C₂₀H₂₀N₂O₇S
• MW: 432.447004318237
• CID: 5945737
• PubChem ID: 165872978
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid
• 2171587-56-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid
• EN300-1486033

• Inchi： 1S/C20H20N2O7S/c1-30(27,28)22-19(25)17(10-18(23)24)21-20(26)29-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,21,26)(H,22,25)(H,23,24)
• InChI Key： JOJSFHJBFWOLFI-UHFFFAOYSA-N
• SMILES： S(C)(NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 432.09912215g/mol
• Monoisotopic Mass: 432.09912215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 147Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid (CAS No. 2171587-56-5)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid (CAS No. 2171587-56-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected sulfonamide derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and methanesulfonylcarbamoyl groups, makes it a versatile building block for designing bioactive molecules.

The growing interest in CAS No. 2171587-56-5 aligns with the surge in demand for peptide-based therapeutics and small-molecule drugs. Researchers are increasingly exploring its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids. This method is pivotal in producing peptides for treating diseases like diabetes, cancer, and autoimmune disorders. Additionally, the methanesulfonylcarbamoyl moiety enhances the compound's stability and reactivity, making it a valuable tool for medicinal chemistry.

One of the most searched questions in AI-driven drug discovery platforms is: "How does Fmoc protection improve peptide synthesis?" The answer lies in the compound's ability to shield reactive amino groups during synthesis, ensuring high yields and purity. Moreover, CAS No. 2171587-56-5 is often discussed in forums focusing on green chemistry, as researchers seek eco-friendly alternatives for traditional protecting groups. Its compatibility with water-based solvents and reduced toxicity profile positions it as a sustainable choice for large-scale production.

From a structural-activity relationship (SAR) perspective, the compound's propanoic acid backbone allows for easy modification, enabling the creation of diverse derivatives. This flexibility is crucial for optimizing drug candidates, particularly in targeted therapy and precision medicine. Recent studies highlight its role in developing protease inhibitors and enzyme modulators, addressing unmet medical needs in neurodegenerative and infectious diseases.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methanesulfonylcarbamoyl)propanoic acid (CAS No. 2171587-56-5) is a cornerstone in modern pharmaceutical research. Its dual functionality, combined with its applicability in SPPS and drug design, underscores its importance in advancing biomedical science. As the industry shifts toward personalized medicine and sustainable synthesis, this compound is poised to play an even greater role in shaping the future of therapeutics.